Hypoiodite reaction: the fission of 1,2-diols
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690000383
Abstract
The α-cleavage reaction of vicinal diols with mercuric oxide–iodine reagent is shown to predominate over oxidation and abstraction processes. The stability of the O–I bond in 4-phenylbutanol has been investigated and conditions which favour homolysis have been shown to give products arising from γ-abstraction reactions.
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